Cas no 868678-68-6 (N-3,5-bis(trifluoromethyl)phenyl-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-3,5-bis(trifluoromethyl)phenyl-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 868678-68-6
• MF: C₂₁H₁₃F₇N₂O₃
• MW: 474.32834982872
• CID: 6124265
• PubChem ID: 18560955
• Update Time: 2025-10-23

N-3,5-bis(trifluoromethyl)phenyl-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3,5-bis(trifluoromethyl)phenyl-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide
• N-[3,5-bis(trifluoromethyl)phenyl]-1-[(4-fluorophenyl)methoxy]-2-oxopyridine-3-carboxamide
• AKOS024612214
• 868678-68-6
• N-(3,5-bis(trifluoromethyl)phenyl)-1-((4-fluorobenzyl)oxy)-2-oxo-1,2-dihydropyridine-3-carboxamide
• N-[3,5-bis(trifluoromethyl)phenyl]-1-[(4-fluorophenyl)methoxy]-2-oxo-1,2-dihydropyridine-3-carboxamide
• F1825-0113

• Inchi： 1S/C21H13F7N2O3/c22-15-5-3-12(4-6-15)11-33-30-7-1-2-17(19(30)32)18(31)29-16-9-13(20(23,24)25)8-14(10-16)21(26,27)28/h1-10H,11H2,(H,29,31)
• InChI Key： UOVCJBWJUXFMCL-UHFFFAOYSA-N
• SMILES： C1(=O)N(OCC2=CC=C(F)C=C2)C=CC=C1C(NC1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 474.08143942g/mol
• Monoisotopic Mass: 474.08143942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 58.6Ų

Additional information on N-3,5-bis(trifluoromethyl)phenyl-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Guide to N-3,5-bis(trifluoromethyl)phenyl-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 868678-68-6)

N-3,5-bis(trifluoromethyl)phenyl-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 868678-68-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine carboxamides, which are known for their diverse biological activities and applications in drug discovery. The presence of trifluoromethyl and fluorophenyl groups enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of N-3,5-bis(trifluoromethyl)phenyl-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide features a pyridine core substituted with a carboxamide group at the 3-position and a methoxy group at the 1-position. The 3,5-bis(trifluoromethyl)phenyl and 4-fluorophenyl substituents contribute to its unique electronic and steric properties, which are critical for its potential applications. Researchers are particularly interested in this compound due to its potential as a kinase inhibitor or enzyme modulator, which are hot topics in modern drug development.

In recent years, the demand for fluorinated compounds like N-3,5-bis(trifluoromethyl)phenyl-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide has surged, driven by their applications in medicinal chemistry and material science. Fluorine incorporation often improves metabolic stability, bioavailability, and binding affinity, making such compounds attractive for pharmaceutical intermediates. This aligns with the growing trend of precision medicine and targeted therapies, where researchers seek compounds with specific functional groups to optimize drug performance.

The synthesis of N-3,5-bis(trifluoromethyl)phenyl-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide typically involves multi-step organic reactions, including amide coupling, etherification, and pyridine ring formation. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and structural confirmation. Given the complexity of its synthesis, this compound is often sourced from specialized chemical suppliers who cater to research institutions and pharmaceutical companies.

From a market perspective, N-3,5-bis(trifluoromethyl)phenyl-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide is part of a broader category of high-value fine chemicals. Its applications span drug discovery, agrochemical development, and even electronic materials. The rise of AI-driven drug design and computational chemistry has further amplified interest in such compounds, as they serve as building blocks for novel therapeutics. Industry reports highlight the increasing investment in fluorine chemistry, underscoring the relevance of this compound in contemporary research.

For researchers and procurement specialists, understanding the properties and applications of N-3,5-bis(trifluoromethyl)phenyl-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide is essential. Its CAS No. 868678-68-6 serves as a unique identifier in regulatory and commercial databases, ensuring accurate sourcing and compliance. As the scientific community continues to explore fluorinated heterocycles, this compound is poised to remain a focal point in innovative research and development.